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Compound of Interest

Compound Name: Prerubialatin

Cat. No.: B15558513 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties, and

synthesis of Prerubialatin, a natural product isolated from Rubia cordifolia. This document is

intended for researchers, scientists, and professionals in the field of drug development and natural

product chemistry, offering in-depth information on its molecular characteristics and potential

biological significance.

Chemical Structure and Properties
Prerubialatin is a complex naphthohydroquinone dimer. Its chemical identity is defined by the

following identifiers:

Molecular Formula: C₂₇H₂₀O₇

Molecular Weight: 456.45 g/mol

CAS Number: 1667718-89-9

Canonical SMILES:

CC1(C=CC2(O1)C3(C4=CC=CC=C4C(=O)C2(C5=C3C(=O)C6=CC=CC=C6C5=O)C(=O)OC)O)C

The structure of Prerubialatin is characterized by a highly intricate and stereochemically rich

polycyclic system. A detailed representation of its two-dimensional chemical structure is provided

below.
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Chemical structure of Prerubialatin

Figure 1. 2D Chemical Structure of Prerubialatin.

A summary of the key physicochemical and spectroscopic data for Prerubialatin is presented in the

following tables. This information is critical for its identification, characterization, and further

investigation.

Table 1: Physicochemical Properties of Prerubialatin

Property Value

Molecular Formula C₂₇H₂₀O₇

Molecular Weight 456.45

CAS Number 1667718-89-9

Table 2: Spectroscopic Data for Prerubialatin

Spectroscopic Technique Key Peaks/Signals

¹H NMR Data not available in the searched literature.

¹³C NMR Data not available in the searched literature.

Infrared (IR) Data not available in the searched literature.

Mass Spectrometry (MS) Data not available in the searched literature.

Experimental Protocols
The total synthesis of Prerubialatin has been achieved through a biomimetic approach.[1][2] This

synthetic strategy provides a reliable method for obtaining the compound for further study and is

detailed below.

Biomimetic Synthesis of Prerubialatin
The synthesis of Prerubialatin is accomplished through a tandem ring contraction/Michael

addition/aldol reaction sequence followed by oxidation.[1][2] This elegant approach mimics the
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proposed biosynthetic pathway of the natural product.

Workflow for the Synthesis of Prerubialatin
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Caption: Biomimetic synthesis workflow for Prerubialatin.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific data in the public domain regarding the quantitative biological

activity, mechanism of action, and the specific signaling pathways affected by Prerubialatin. Further

research is required to elucidate the pharmacological profile of this complex natural product.

Given that Prerubialatin is a precursor to Rubialatins A and B, its biological effects may be linked to

the activities of these related compounds.[1][2] Future investigations should focus on evaluating

Prerubialatin in a variety of biological assays to determine its potential as a therapeutic agent.
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Logical Relationship for Future Investigation

Prerubialatin Biological Assays
(e.g., Cytotoxicity, Anti-inflammatory) Mechanism of Action Studies Signaling Pathway Analysis Therapeutic Potential
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Caption: Proposed workflow for investigating the biological activity of Prerubialatin.

Conclusion
Prerubialatin represents a structurally fascinating natural product with a challenging chemical

architecture that has been successfully addressed through biomimetic synthesis. While its chemical

synthesis and characterization have been established, its biological properties remain largely

unexplored. This technical guide serves as a foundational resource for scientists and researchers,

providing the essential chemical information required to stimulate and support further investigation

into the therapeutic potential of this intriguing molecule. The detailed synthetic protocol opens the

door for producing sufficient quantities of Prerubialatin for comprehensive biological screening and

mechanistic studies. Future research in this area is highly encouraged to unlock the full potential of

this and related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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